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Compound of Interest

Compound Name: Gastrin I (1-14), human

Cat. No.: B15616311 Get Quote

Technical Support Center: Gastrin I (1-14)
This technical support guide provides researchers, scientists, and drug development

professionals with detailed information for accurately calculating the molar concentration of

Gastrin I (1-14).

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the correct molecular weight to use for Gastrin I (1-14)?

A1: The molecular weight of Gastrin I (1-14) can vary depending on whether it is in its standard

form or as a salt, such as a Trifluoroacetic acid (TFA) salt. The TFA salt is a common byproduct

of the peptide purification process.[1] It is crucial to use the molecular weight specified on the

product's certificate of analysis.

Data Summary: Molecular Weights of Gastrin I (1-14)
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Form Molecular Weight ( g/mol ) Source

Gastrin I (1-14), human 1705.73 [2][3]

Gastrin I (1-14), human 1705.7 [4]

Gastrin I (1-14), human 1705.72 [1]

Gastrin I (1-14), human 1705.754 [5]

Gastrin I (1-14), human (TFA

Salt)
1819.75 [6]

Q2: My peptide won't dissolve. What should I do?

A2: Gastrin I (1-14) is generally soluble in water.[2] However, if you encounter solubility issues,

consider the following:

Sonication: Briefly sonicate the solution to aid dissolution.

pH Adjustment: For acidic peptides, adding a small amount of a basic solution may help.

Conversely, for basic peptides, an acidic solution might be required.

Solvent Choice: While water is the recommended solvent, consult the manufacturer's

datasheet for alternative solvent recommendations.

Q3: How do I account for peptide purity in my concentration calculation?

A3: The purity of the peptide, typically provided on the certificate of analysis (e.g., >95%),

affects the actual amount of the active peptide present. For highly accurate concentrations, you

should adjust the mass of the peptide used in your calculations.

Adjusted Mass = Weighed Mass × Peptide Purity (%)

For example, if you weigh 1 mg of peptide with a purity of 95%, the actual mass of Gastrin I (1-

14) is 1 mg * 0.95 = 0.95 mg.

Q4: What is the formula for calculating molar concentration?
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A4: The fundamental formula to calculate molarity is:

Molarity (mol/L) = Mass (g) / (Molecular Weight ( g/mol ) × Volume (L))[1][3]

Ensure all units are consistent before performing the calculation. For instance, convert

milligrams (mg) to grams (g) and milliliters (mL) to liters (L).

Experimental Protocol: Preparing a Gastrin I (1-14)
Stock Solution
This protocol details the steps for preparing a 1 mM stock solution of Gastrin I (1-14).

Materials:

Gastrin I (1-14) peptide (lyophilized powder)

High-purity water (e.g., sterile, nuclease-free)

Microcentrifuge tubes

Calibrated micropipettes

Analytical balance

Methodology:

Determine the Molecular Weight: Refer to the manufacturer's certificate of analysis to find

the precise molecular weight (MW) of your specific batch of Gastrin I (1-14). For this

example, we will use MW = 1705.73 g/mol .[2][3]

Weigh the Peptide: Carefully weigh out a precise amount of the lyophilized peptide. For

example, weigh 1 mg of the peptide.

Calculate the Required Volume: Use the molarity formula to calculate the volume of solvent

needed to achieve the desired concentration.

Mass = 1 mg = 0.001 g
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Desired Concentration = 1 mM = 0.001 mol/L

Molecular Weight = 1705.73 g/mol

Volume (L) = Mass (g) / (Concentration (mol/L) × Molecular Weight ( g/mol )) Volume (L) =

0.001 g / (0.001 mol/L × 1705.73 g/mol ) ≈ 0.000586 L Volume (µL) ≈ 586 µL

Reconstitution: Add the calculated volume (586 µL) of high-purity water to the vial containing

the 1 mg of peptide.

Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is

completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or -80°C as recommended by the manufacturer.[2]

Workflow for Molar Concentration Calculation

Weigh Peptide (e.g., 1 mg)

Convert Units
mg -> g
mL -> L

mM -> M

Find Molecular Weight (MW)
from Certificate of Analysis

Calculate Required Volume (L) =
Mass (g) / (MW * Molarity)

Define Target Molar
Concentration (e.g., 1 mM)

Add Calculated Volume
of Solvent to Peptide

Vortex/Mix to Dissolve

Final Stock Solution
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Click to download full resolution via product page

Caption: Workflow for preparing a peptide stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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